Cas no 1807099-95-1 (3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1807099-95-1
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4873917
• Update Time: 2025-06-08

3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-1-4-5(8(11)12)2-13-6(3-14)7(4)10/h2-3,8H,1H2
• InChI Key： RVOBHJDUEVKXRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(C(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807099-95-1)

3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807099-95-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring chloro, chloromethyl, and difluoromethyl substituents, makes it a versatile building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde is driven by its role in the development of next-generation pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its potential to act as a precursor for small-molecule inhibitors and enzyme modulators, which are pivotal in targeting diseases such as cancer and metabolic disorders. Additionally, its difluoromethyl group has been linked to enhanced metabolic stability, a property highly sought after in modern drug design. This aligns with the current trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in lead compounds.

In the agrochemical sector, 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde is being explored for its potential to develop new pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile, addressing the increasing demand for sustainable crop protection solutions. This compound’s ability to serve as a scaffold for fluorinated agrochemicals positions it at the forefront of innovation in this field.

From a synthetic chemistry perspective, the preparation of 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde involves multi-step reactions that highlight the importance of regioselective functionalization and halogenation techniques. Advanced methods such as cross-coupling reactions and catalyzed transformations are often employed to achieve high yields and purity. These synthetic strategies are not only relevant to this compound but also reflect broader trends in organic chemistry, where efficiency and selectivity are paramount.

The analytical characterization of 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the accurate identification and quantification of the compound, which is essential for quality control in both research and industrial settings. The availability of high-purity samples is crucial for reproducibility in downstream applications, a factor that underscores the importance of reliable synthesis protocols.

As the scientific community continues to explore the potential of 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde, its relevance in green chemistry initiatives cannot be overlooked. Researchers are increasingly focused on developing eco-friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. This aligns with global efforts to promote sustainable practices in chemical manufacturing, making the compound a subject of interest for both academic and industrial stakeholders.

In conclusion, 3-Chloro-4-(chloromethyl)-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1807099-95-1) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications in pharmaceuticals and agrochemicals, combined with its synthetic versatility, make it a compound of enduring significance. As research progresses, it is likely to play an even greater role in addressing some of the most pressing challenges in health and agriculture.